Cas no 99665-04-0 ((2S)-1-(4-Iodo-2,5-dimethoxyphenyl)propan-2-amine)

• Product Name: (2S)-1-(4-Iodo-2,5-dimethoxyphenyl)propan-2-amine
• CAS No: 99665-04-0
• MF: C₁₁H₁₆INO₂
• MW: 321.154715538025
• CID: 2654459
• Update Time: 2023-08-07

(2S)-1-(4-Iodo-2,5-dimethoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (+)-DOI
• GTPL153
• (2S)-1-(4-iodo-2,5-dimethoxyphenyl)propan-2-amine
• BDBM50222219
• PDSP2_001563
• PDSP1_001579
• Benzeneethanamine, 4-iodo-2,5-dimethoxy-alpha-methyl-, (alphaS)-
• (S)-1-(2,5-Dimethoxy-4-iodophenyl)-2-aminopropane
• Q27077095
• (2S)-1-(4-Iodo-2,5-dimethoxyphenyl)propan-2-amine

• Inchi： 1S/C11H16INO2/c1-7(13)4-8-5-11(15-3)9(12)6-10(8)14-2/h5-7H,4,13H2,1-3H3/t7-/m0/s1
• InChI Key： BGMZUEKZENQUJY-ZETCQYMHSA-N
• SMILES： IC1=CC(=C(C=C1OC)C[C@H](C)N)OC

Computed Properties

• Exact Mass: 321.023
• Monoisotopic Mass: 321.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.5

Experimental Properties

• Melting Point: 201 °C